Facile synthesis of novel Ni(ii)-based metal–organic coordination polymernanoparticle/reduced graphene oxide nanocomposites and their application for highly sensitive and selective nonenzymatic glucose sensing†

Analyst Pub Date: 2012-11-12 DOI: 10.1039/C2AN36194A

Abstract

The present paper reports on the facile preparation of novel Ni(II)-based metal–organic coordination polymer nanoparticle/reduced graphene oxide (NiCPNP/rGO) nanocomposites for the first time. The formation of the nanocomposites occurs in a single step, carried out by hydrothermal treatment of the mixture of tannic acid functioned graphene oxide and NiCl2 aqueous solution in N,N-dimethylformamide. It is found that the NiCPNP/rGO nanocomposite-modified electrode shows high electrocatalytic activity for glucose oxidation in alkaline medium. This nonenzymatic glucose sensor exhibits high selectivity toward glucose and the linear range and limit of detection are estimated to be from 0.01 to 8.75 mM (r: 0.997) and 0.14 μM with a signal-to-noise ratio of 3, respectively. The application of this glucose sensor in human blood serum has also been demonstrated successfully.

Graphical abstract: Facile synthesis of novel Ni(ii)-based metal–organic coordination polymer nanoparticle/reduced graphene oxide nanocomposites and their application for highly sensitive and selective nonenzymatic glucose sensing
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